Cas no 2167013-34-3 (2,2,2-trifluoro-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one
• CAS No: 2167013-34-3
• MF: C₉H₈F₃NO₃S
• MW: 267.224931716919
• CID: 6178578
• PubChem ID: 165530585
• Update Time: 2025-06-08

2,2,2-trifluoro-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one
• 2,2,2-trifluoro-1-[4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl]ethan-1-one
• 2167013-34-3
• EN300-1269235

• Inchi： 1S/C9H8F3NO3S/c1-8(15-2-3-16-8)5-4-17-7(13-5)6(14)9(10,11)12/h4H,2-3H2,1H3
• InChI Key： ACNAJTIEBSAJTK-UHFFFAOYSA-N
• SMILES： S1C(C(C(F)(F)F)=O)=NC(=C1)C1(C)OCCO1

Computed Properties

• Exact Mass: 267.01769878g/mol
• Monoisotopic Mass: 267.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.7Ų

Additional information on 2,2,2-trifluoro-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-(4-(2-Methyl-1,3-Dioxolan-2-yl)-1,3-Thiazol-2-yl)Ethan-1-One (CAS No. 2167013-34-3)

The compound 2,2,2-trifluoro-1-(4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl)ethan-1-one (CAS No. 2167013-34-3) is a fluorinated heterocyclic derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a trifluoroacetyl group and a thiazole ring fused with a dioxolane moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and applications while addressing trending topics such as green chemistry, drug discovery, and sustainable agrochemicals.

One of the most searched questions in the field of organic chemistry is: "What are the applications of fluorinated thiazole derivatives?" Fluorinated compounds, like 2,2,2-trifluoro-1-(4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl)ethan-1-one, are prized for their enhanced metabolic stability and bioavailability. These properties are critical in drug design, where fluorine incorporation often improves binding affinity and reduces off-target effects. Recent studies highlight its role as a key intermediate in the synthesis of antimicrobial agents and kinase inhibitors, aligning with the growing demand for precision medicine.

From a synthetic perspective, the compound's dioxolane-protected carbonyl group offers versatility in multi-step reactions, a feature frequently queried in search engines like "How to protect carbonyl groups in heterocyclic synthesis?" The 2-methyl-1,3-dioxolane moiety acts as a protective group, enabling selective functionalization of the thiazole ring. This strategy is particularly valuable in catalysis and click chemistry, where chemists seek efficient routes to complex architectures.

Environmental sustainability is another hot topic tied to this compound. Researchers are investigating its potential in green solvent systems and biodegradable agrochemicals. The trifluoromethyl group, while enhancing lipophilicity, also raises questions about environmental persistence—a concern addressed by recent advances in fluorine recycling technologies. This dual focus on efficacy and eco-friendliness resonates with the industry's shift toward sustainable chemistry.

In summary, 2,2,2-trifluoro-1-(4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl)ethan-1-one exemplifies the intersection of innovation and practicality. Its structural features cater to demands in medicinal chemistry, material science, and crop protection, while its synthesis aligns with modern atom-economy principles. As interest in fluorine-containing scaffolds grows, this compound is poised to remain a focal point in both academic and industrial research.